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Compound of Interest

Compound Name: Sequosempervirin D

Cat. No.: B15595280

Notice: Information regarding the biological activity of Sequosempervirin D and its derivatives
is not currently available in the public scientific literature. While the existence of
Sequosempervirin D as a natural product isolated from Sequoia sempervirens is confirmed
through chemical databases[1][2][3][4][5], dedicated studies detailing its synthesis, the creation
of its derivatives, and their subsequent biological evaluation are not found in the performed
searches.

The compound Sequosempervirin D is listed with the following chemical properties:

e Molecular Formula: C21H2405[1][4]

¢ Molecular Weight: 356.41 g/mol [1]

« CAS Number: 864719-19-7[3][4]

Due to the absence of published research on the biological activities of Sequosempervirin D
derivatives, this guide will, therefore, provide a foundational overview of the chemical context of
its source and the general biological potential of related compounds from the Cupressaceae
family. This information is intended to serve as a preliminary resource for researchers
interested in this novel compound.
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Chemical Context: The Genus Sequoia and the
Cupressaceae Family

Sequoiadendron giganteum, the giant sequoia, from which Sequosempervirin D is
presumably derived, is a member of the Cupressaceae family.[6] Plants within this family are
known to be rich sources of various biologically active substances.[7][8]

Key chemical constituents of the Cupressaceae family include:

o Terpenoids: This class is a major component of the essential oils from these plants and
includes monoterpenes and sesquiterpenes, which have shown a range of biological
activities.[7][8]

¢ Flavonoids: Compounds such as rutin and quercitrin have been identified in giant sequoia
and are known for their antioxidant and anti-inflammatory properties.[9]

¢ Phenolic Compounds: These are also present in giant sequoia and contribute to its defense
mechanisms.[9]

o Alkaloids: Various alkaloids have been identified in Cupressus sempervirens, another
member of the Cupressaceae family.[10]

The wood of the giant sequoia is noted for its resistance to decay, which is attributed to the
presence of extractives like tannic acid.[6][11] These natural products play a crucial role in the
tree's defense against pathogens.

Postulated Biological Activities and Research
Directions for Sequosempervirin D Derivatives

Given the rich phytochemical profile of the Cupressaceae family, it is plausible that
Sequosempervirin D and its derivatives could exhibit a range of biological activities. Future
research into this novel compound could explore the following areas:

o Antimicrobial Activity: Many compounds from the Cupressaceae family have demonstrated
antibacterial and antifungal properties.[10][12] Derivatives of Sequosempervirin D could be
screened against a panel of pathogenic bacteria and fungi.
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» Anti-inflammatory Activity: The presence of flavonoids and other phenolic compounds in
related species suggests that Sequosempervirin D derivatives may possess anti-
inflammatory effects.[9]

o Anticancer Activity: Various plant-derived natural products are investigated for their potential
as anticancer agents. The cytotoxic effects of novel Sequosempervirin D derivatives
against various cancer cell lines could be a valuable area of investigation.

» Antioxidant Activity: The antioxidant potential of Sequosempervirin D derivatives could be
assessed using standard in vitro assays.

Proposed Experimental Workflow for Investigating
Novel Derivatives

Should research on Sequosempervirin D and its derivatives commence, a logical
experimental workflow would be necessary to systematically evaluate their biological potential.
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Caption: Proposed workflow for the development and evaluation of Sequosempervirin D
derivatives.

Conclusion

While the current body of scientific literature does not contain specific data on the biological
activity of Sequosempervirin D derivatives, the phytochemical context of its source, the giant
sequoia, and the broader Cupressaceae family suggests a promising area for future research.
The exploration of this novel natural product and its synthetic analogs could lead to the
discovery of new therapeutic agents. Researchers are encouraged to undertake the
foundational studies of isolation, characterization, and initial biological screening to unlock the
potential of this compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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